Cas no 1805423-27-1 (Methyl 3-bromo-6-(difluoromethyl)-4-methoxypyridine-2-carboxylate)

• Product Name: Methyl 3-bromo-6-(difluoromethyl)-4-methoxypyridine-2-carboxylate
• CAS No: 1805423-27-1
• MF: C₉H₈BrF₂NO₃
• MW: 296.065528869629
• CID: 4863810
• Update Time: 2025-06-09

Methyl 3-bromo-6-(difluoromethyl)-4-methoxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-6-(difluoromethyl)-4-methoxypyridine-2-carboxylate

• Inchi： 1S/C9H8BrF2NO3/c1-15-5-3-4(8(11)12)13-7(6(5)10)9(14)16-2/h3,8H,1-2H3
• InChI Key： HPJKSUUJWIEYAQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OC)N=C(C(F)F)C=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.4
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-bromo-6-(difluoromethyl)-4-methoxypyridine-2-carboxylate

Introduction to Methyl 3-bromo-6-(difluoromethyl)-4-methoxypyridine-2-carboxylate (CAS No. 1805423-27-1)

Methyl 3-bromo-6-(difluoromethyl)-4-methoxypyridine-2-carboxylate, identified by its CAS number 1805423-27-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of Methyl 3-bromo-6-(difluoromethyl)-4-methoxypyridine-2-carboxylate features a pyridine core substituted with several functional groups, including a bromo atom at the 3-position, a difluoromethyl group at the 6-position, and a methoxy group at the 4-position. Additionally, the compound has a carboxylate ester group attached to the 2-position of the pyridine ring. This unique arrangement of substituents contributes to its distinct chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, there has been a growing interest in developing novel pyridine derivatives as potential drug candidates. The presence of both bromo and difluoromethyl groups in Methyl 3-bromo-6-(difluoromethyl)-4-methoxypyridine-2-carboxylate makes it particularly useful for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely employed in the synthesis of complex organic molecules, including biologically active compounds.

The methoxy group at the 4-position of the pyridine ring introduces a polar characteristic to the molecule, which can enhance its solubility in polar solvents and improve its bioavailability when used in pharmaceutical formulations. Furthermore, the carboxylate ester group can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid, providing another avenue for structural modification.

Recent studies have highlighted the potential of Methyl 3-bromo-6-(difluoromethyl)-4-methoxypyridine-2-carboxylate in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in various cellular signaling pathways and are often targeted by small-molecule drugs to treat diseases such as cancer and inflammatory disorders. The bromo and difluoromethyl groups are known to enhance binding affinity to kinase active sites, making them valuable for designing potent inhibitors.

One notable application of Methyl 3-bromo-6-(difluoromethyl)-4-methoxypyridine-2-carboxylate is in the synthesis of tyrosine kinase inhibitors (TKIs). TKIs are a class of drugs that specifically inhibit tyrosine kinases, which are overactive in many types of cancer. By targeting these kinases, TKIs can block abnormal cell growth and proliferation. The compound's structural features make it an excellent scaffold for designing novel TKIs with improved selectivity and efficacy.

In addition to its role in kinase inhibition, Methyl 3-bromo-6-(difluoromethyl)-4-methoxypyridine-2-carboxylate has also been explored in other therapeutic areas. For instance, it has been investigated as a potential intermediate in the synthesis of antiviral agents. The pyridine core is a common motif in many antiviral drugs, and modifications to this core can lead to enhanced antiviral activity. The presence of multiple functional groups in Methyl 3-bromo-6-(difluoromethyl)-4-methoxypyridine-2-carboxylate provides ample opportunities for further derivatization to develop new antiviral compounds.

The compound's versatility makes it a valuable tool for medicinal chemists seeking to develop new drug candidates. Its ability to undergo various chemical transformations allows for the rapid design and synthesis of libraries of compounds that can be screened for biological activity. This approach is particularly useful in high-throughput screening (HTS) campaigns, where large numbers of compounds are tested for their ability to interact with biological targets.

The use of computational methods has also been increasingly employed in conjunction with experimental techniques to optimize the synthesis and properties of Methyl 3-bromo-6-(difluoromethyl)-4-methoxypyridine-2-carboxylate. Computational chemistry tools can predict molecular properties such as solubility, stability, and bioavailability, enabling researchers to make informed decisions about structural modifications. These predictions can significantly reduce the time and cost associated with drug discovery by identifying promising candidates early in the development process.

In conclusion, Methyl 3-bromo-6-(difluoromethyl)-4-methoxypyridine-2-carboxylate (CAS No. 1805423-27-1) is a versatile organic compound with significant potential in pharmaceutical research. Its unique molecular structure and functional groups make it an excellent intermediate for synthesizing biologically active compounds, particularly kinase inhibitors and antiviral agents. The ongoing exploration of this compound underscores its importance in advancing drug discovery efforts and highlights its role as a key building block in medicinal chemistry.